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Compound of Interest

Compound Name:
Xanthosine 5'-monophosphate

sodium salt

Cat. No.: B1675532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Xanthosine 5'-monophosphate (XMP), in its disodium salt form, is a critical intermediate in the

de novo synthesis of purine nucleotides.[1][2][3] Specifically, it is the product of the rate-limiting

step in the pathway leading to the formation of guanosine monophosphate (GMP), a

fundamental building block for DNA, RNA, and various glycoproteins.[1][3] This technical guide

provides a comprehensive overview of the key properties, metabolic significance, and

analytical methodologies related to Xanthosine 5'-monophosphate disodium salt.

Physicochemical Properties
Xanthosine 5'-monophosphate disodium salt is a white to pale yellow crystalline solid or

powder.[4] It is soluble in water.[4] The compound is stable for extended periods when stored

under appropriate conditions.
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Property Value References

Molecular Weight 408.17 g/mol [1][4][5]

Chemical Formula C₁₀H₁₁N₄Na₂O₉P [4][5]

CAS Number 25899-70-1 [1]

Purity (HPLC) ≥95% - ≥98% [1][2][3][4]

Appearance
White to pale yellow

powder/crystalline solid
[3][4][5]

Solubility
Soluble in water; 10 mg/mL in

PBS (pH 7.2)
[3][4]

Storage Temperature 2-8 °C or -20 °C [4]

Melting Point >116 °C (decomposes) [4]

Role in Purine Metabolism
Xanthosine 5'-monophosphate is a key intermediate in the metabolic pathway that converts

inosine 5'-monophosphate (IMP) to guanosine 5'-monophosphate (GMP).[1][5] This conversion

is a two-step process. First, IMP is oxidized to XMP by the enzyme IMP dehydrogenase

(IMPDH).[1][5] Subsequently, XMP is converted to GMP by GMP synthetase.[5] This pathway

is crucial for maintaining the cellular pool of guanine nucleotides required for various biological

processes, including DNA and RNA synthesis.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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